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N-acyl-phenylthioureas
N-Acyl-Phenylthioureas are a class of organic compounds that have garnered significant interest in the pharmaceutical and agrochemical industries due to their diverse biological activities. These molecules typically consist of an aromatic phenyl ring linked through a sulfur atom to an acyl group, with various substituents available for modification. Their structure allows them to exhibit potent inhibitory effects on various enzyme systems, making them valuable tools in drug discovery efforts.
N-Acyl-phenylthioureas are known for their ability to modulate the activity of key enzymes involved in disease pathways such as proteases, kinases, and acetylcholinesterase. Additionally, these compounds have been explored for their potential use in anti-inflammatory, antimicrobial, and anticancer applications. Due to their structural flexibility, they can be tailored to enhance both potency and selectivity, making them promising candidates for further investigation.
These versatile molecules are often synthesized through multi-step organic synthesis routes involving the coupling of an acylating agent with a thiol-protected phenol derivative. The resulting products undergo various transformations to optimize their biological properties before being evaluated in vitro and in vivo models.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
